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Compound of Interest

Compound Name: 6-Chloro-3-ethoxy-2-iodopyridine

CAS No.: 1881463-83-7

Cat. No.: B1414086

Get Quote

Executive Summary
Immediate Action Required: Treat 6-Chloro-3-ethoxy-2-iodopyridine (CAS: 1881463-83-7) as

a Hazardous Halogenated Organic Waste. Under no circumstances should this compound be

disposed of via municipal drains, trash, or evaporation.

Primary Disposal Method: High-temperature incineration at a licensed hazardous waste facility.

Critical Segregation: Keep separate from strong oxidizers and acids. Store in amber glass or

opaque containers to prevent photolytic degradation prior to pickup.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the chemical identity and understand the specific hazards that

dictate the waste stream.
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Feature Specification

Chemical Name 6-Chloro-3-ethoxy-2-iodopyridine

CAS Number 1881463-83-7 (Verify against vendor CoA)

Molecular Formula C₇H₇ClINO

Molecular Weight ~283.49 g/mol

Physical State Solid (Powder/Crystalline)

Solubility
Low in water; soluble in DMSO, DCM, Ethyl

Acetate

Hazard Classification (GHS)
Based on poly-halogenated pyridine analogs:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).

STOT-SE: Category 3 (May cause respiratory irritation).

Environmental: Potential chronic aquatic toxicity due to halogen persistence.

Field Insight: Iodinated pyridines are often light-sensitive. Old samples may appear yellow or

brown due to the liberation of trace iodine. This degradation does not change the disposal

classification but indicates the need for light-protective storage.

Pre-Disposal Safety & Handling
Objective: Prevent exposure and environmental release during the transfer from bench to

waste container.
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Personal Protective Equipment (PPE) Matrix
Protection Type Recommendation Rational

Hand Protection
Nitrile Gloves (Double gloving

recommended)

Provides excellent resistance

to solid organic residues. If

dissolved in DCM, use PVA or

Silver Shield laminate gloves.

Eye Protection Chemical Safety Goggles
Prevents ocular damage from

dust or splashes (if in solution).

Respiratory N95 (for solids) or Fume Hood
Prevents inhalation of dust or

solvent vapors.

Body
Lab Coat (Buttoned) + Long

Pants
Minimizes skin contact area.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Do not mix this compound with non-halogenated solvents (e.g., Acetone, Methanol) unless

unavoidable, as this increases the volume of the more expensive "Halogenated" waste stream.

Solid Waste: Pure compound, contaminated weighing boats, paper towels, and gloves.

Liquid Waste: Mother liquors or reaction mixtures containing the compound dissolved in

solvents (e.g., DCM, DMF).

Phase 2: Packaging & Labeling
Select Container:

Solids: Wide-mouth HDPE jar or amber glass jar.

Liquids: Amber glass bottle or HDPE carboy (if solvent compatible).

Labeling:

Apply a hazardous waste label immediately upon the first addition of waste.
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Must Read: "Hazardous Waste - Halogenated Organic."

Constituents: List "6-Chloro-3-ethoxy-2-iodopyridine" and any solvents (e.g.,

"Dichloromethane").

Hazard Checkbox: Mark "Toxic" and "Irritant."

Phase 3: Storage Prior to Pickup
Store in a Satellite Accumulation Area (SAA) near the point of generation.

Secondary Containment: Place the waste container inside a secondary plastic tray to

capture spills.

Compatibility: Keep away from nitric acid or strong oxidizers to prevent uncontrolled

oxidation and release of iodine/chlorine gas.

Disposal Decision Matrix (Workflow)
The following diagram illustrates the logical flow for categorizing and processing this specific

chemical waste.
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Waste Generation:
6-Chloro-3-ethoxy-2-iodopyridine

Is the waste Solid or Liquid?

Solid Waste
(Pure compound, wipes, gloves)

Solid

Liquid Waste
(Dissolved in solvent)

Liquid

Container:
Wide-mouth HDPE or Glass Jar

Labeling:
'Hazardous Waste - Toxic/Irritant'

List full chemical name

Is solvent Halogenated?

Stream: Halogenated Organic

Yes (e.g., DCM)

Stream: Mixed Organic
(Tag as Halogenated due to solute)

No (e.g., MeOH)

Storage:
Secondary Containment

Protect from Light

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and packaging 6-Chloro-3-ethoxy-2-iodopyridine
waste.

Regulatory Compliance & Waste Codes
While specific RCRA listings (P or U codes) rarely apply to niche research intermediates unless

they are commercial chemical products being discarded unused, the waste must be

characterized by its properties.

Regulatory Body Classification Code/Description

US EPA (RCRA) Characteristic Waste (if toxic)

D001 (if in flammable solvent),

D003 (Reactive - unlikely but

possible if unstable). Default to

"Non-RCRA Regulated

Hazardous Waste" if it passes

TCLP, but best practice treats

it as hazardous.

Waste Stream Organic Halogen

Halogenated

Solvents/Organics. This

ensures incineration, which

destroys the carbon-halogen

bonds.

DOT (Transport) Toxic Solid/Liquid

Likely UN 2811 (Toxic solid,

organic, n.o.s.) or UN 3261

(Corrosive solid, acidic,

organic, n.o.s.) depending on

pH/irritation data.

Self-Validating Step: Before sealing the waste container, ask: Does the label explicitly list

"Halogenated" and the full chemical name? If yes, the disposal facility will automatically route it

to the correct incinerator.

Emergency Procedures
Spill Cleanup (Solid)
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Evacuate the immediate area if dust is airborne.[1]

Don PPE: Nitrile gloves, goggles, lab coat, and N95 mask.

Contain: Cover the spill with a damp paper towel to prevent dust dispersion.

Clean: Scoop up the material using a plastic spatula. Wipe the area 3x with soap and water.

Dispose: Place all cleanup materials into the Solid Hazardous Waste container.

Exposure Response[3]
Skin Contact: Wash with soap and water for 15 minutes. Iodine compounds can stain; if

irritation persists, seek medical attention.

Eye Contact: Rinse immediately with water for 15 minutes.[2] Seek medical aid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. tcichemicals.com [tcichemicals.com]

2. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Proper Disposal Procedures: 6-Chloro-3-ethoxy-2-
iodopyridine]. BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tcichemicals.com/BE/en/sds/C2193_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC379510050&productDescription=2-CHLORO-3-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/
https://www.epa.gov/hwgenerators
https://www.benchchem.com/product/b1414086?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/BE/en/sds/C2193_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC379510050&productDescription=2-CHLORO-3-IODOPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1414086/docs#proper-disposal-procedures-6-chloro-3-ethoxy-2-iodopyridine
https://www.benchchem.com/product/b1414086/docs#proper-disposal-procedures-6-chloro-3-ethoxy-2-iodopyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1414086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1414086/docs#proper-disposal-procedures-6-chloro-
3-ethoxy-2-iodopyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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